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Compound of Interest

Compound Name: Dichloromethylsilane

Cat. No.: B8780727 Get Quote

Dichloromethylsilane is a fundamental organosilicon compound with significant applications

in the synthesis of silicone polymers, surface modification, and as an intermediate in the

production of various chemicals. This guide provides an in-depth look at its chemical identifiers,

physical properties, and general handling protocols, tailored for researchers, scientists, and

professionals in drug development and materials science.

Nomenclature and Chemical Identifiers
Accurate identification of chemical compounds is critical in research and development.

Dichloromethylsilane is known by several synonyms and is cataloged under various chemical

registry numbers.
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Identifier Type Value

IUPAC Name dichloro(methyl)silane[1]

Common Synonyms

Methyldichlorosilane[1][2][3], Methyl

dichlorosilane[1], Monomethyldichlorosilane[1],

Dichlorohydridomethylsilicon[1][4]

CAS Number 75-54-7[1][2][3][4][5][6][7]

PubChem CID 6376[1][2]

EC Number 200-877-1[1][7]

UN Number 1242[1][3][6]

MDL Number MFCD00000494[2]

Molecular and Structural Information
The structural and molecular properties of a compound are foundational to understanding its

reactivity and applications.

Property Value

Molecular Formula CH₄Cl₂Si[1][2][4] or CH₃SiHCl₂[3][7]

Molecular Weight 115.03 g/mol [1][2][8][9]

InChI 1S/CH4Cl2Si/c1-4(2)3/h4H,1H3[1][5]

InChIKey NWKBSEBOBPHMKL-UHFFFAOYSA-N[1][5]

SMILES C--INVALID-LINK--Cl[1][5]

Physicochemical Properties
The physical and chemical properties of dichloromethylsilane are crucial for its handling,

storage, and application in various experimental setups.
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Property Value

Appearance Colorless clear liquid[2][8]

Odor Pungent[8]

Boiling Point 41 °C[2][3][4][5][8]

Melting Point -93 °C[2][3][4][5]

Density 1.105 g/mL at 25 °C[3][4][5]

Refractive Index n20/D 1.398[3][4][5]

Vapor Pressure 6.79 psi (47.1 kPa) at 20 °C[4][5]

Vapor Density 4 (vs air)[4][5]

Flash Point -28 °C (-18.4 °F)[7]

Autoignition Temperature 244 °C (471 °F)[5]

Solubility
Soluble in heptane, benzene, and ether.[3]

Decomposes in water.[8]

Experimental Protocols and Handling
Detailed experimental protocols for dichloromethylsilane are highly application-specific.

However, a general workflow for its safe handling and use in a laboratory setting can be

outlined. Dichloromethylsilane is a flammable liquid and vapor that reacts with water,

releasing flammable gases that may ignite spontaneously.[3] It also causes severe skin burns

and eye damage and is harmful if inhaled.[3] Therefore, stringent safety measures are

imperative.

General Laboratory Workflow for Handling Dichloromethylsilane
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General Workflow for Dichloromethylsilane Handling

Preparation

Execution

Cleanup and Disposal

Conduct Risk Assessment

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Face Shield)

Prepare Inert Atmosphere Fume Hood

Prepare Dry Glassware and Reagents

Transfer Dichloromethylsilane via Syringe/Cannula

Perform Reaction Under Inert Gas
(e.g., Nitrogen, Argon)

Monitor Reaction Progress

Carefully Quench Reaction

Decontaminate Glassware

Dispose of Waste in Accordance with Regulations

Click to download full resolution via product page

General laboratory workflow for handling dichloromethylsilane.
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Applications in Synthesis
Dichloromethylsilane serves as a crucial building block in organic and materials chemistry.

Silicone Polymers: It is a primary monomer in the synthesis of various silicone polymers. The

hydrolysis of dichloromethylsilane leads to the formation of polysiloxane chains, which are

the backbone of silicones.

Surface Modification: The reactivity of the Si-Cl bonds allows for the modification of surfaces

containing hydroxyl groups, such as glass and silica. This can be used to impart

hydrophobicity or to introduce reactive sites for further functionalization.[2]

Chemical Intermediate: It is used as a starting material for the synthesis of other

organosilicon compounds.[3] For instance, it can be used in the synthesis of

methylmonochlorosilanes and in the polymerization of methylsilylenes to form

polymethylsilanes or polycarbosilanes.[7]

Due to the hazardous nature of dichloromethylsilane, all experimental work should be

conducted by trained personnel in a well-ventilated fume hood, with appropriate personal

protective equipment and emergency procedures in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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